Cas no 144-24-1 (DL-α-Methylleucine)
DL-α-Methylleucine Chemical and Physical Properties
Names and Identifiers
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- Norvaline, 2,4-dimethyl-, DL-
- DL-ALPHA-METHYLLEUCINE
- DL-α-METHYLLEUCINE
- H-α-Me-DL-Leu-OH
- usafdo-57
- EOS-61835
- N-ME-DL-LEU-OH
- α-Me-DL-Leu-OH
- N-ME-DL-LEUCINE
- H-DL-(ME)LEU-OH
- 2-Methylleucine
- H-2-ME-DL-LEU-OH
- H-a-Me-DL-Leu-OH
- DL-α-Methylleucine
-
- MDL： MFCD00038403
- Inchi： 1S/C7H15NO2/c1-5(2)4-7(3,8)6(9)10/h5H,4,8H2,1-3H3,(H,9,10)
- InChI Key： ARSWQPLPYROOBG-UHFFFAOYSA-N
- SMILES： OC(C(C)(CC(C)C)N)=O
Computed Properties
- Exact Mass: 145.11000
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.5
Experimental Properties
- Color/Form: White crystalline powder
- Melting Point: 300 °C
- PSA: 63.32000
- LogP: 1.53480
- Solubility: Not determined
DL-α-Methylleucine Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37-S39
- RTECS：RD2400000
-
Hazardous Material Identification：
- Safety Term：S24/25
- Risk Phrases：R36/37/38
DL-α-Methylleucine Customs Data
- HS CODE：2922499990
- Customs Data：
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
DL-α-Methylleucine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D525410-50mg |
DL-α-Methylleucine |
144-24-1 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D525410-100mg |
DL-α-Methylleucine |
144-24-1 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D525410-500mg |
DL-α-Methylleucine |
144-24-1 | 500mg |
$ 80.00 | 2022-06-05 | ||
| abcr | AB446811-5 g |
H-alfa-Me-DL-Leu-OH (H-DL-aMeLeu-OH); . |
144-24-1 | 5g |
€206.00 | 2023-04-22 | ||
| abcr | AB446811-25 g |
H-alfa-Me-DL-Leu-OH (H-DL-aMeLeu-OH); . |
144-24-1 | 25g |
€674.00 | 2023-04-22 | ||
| Ambeed | A468749-5g |
2-Amino-2,4-dimethylpentanoic acid |
144-24-1 | 95% | 5g |
$426.0 | 2024-04-23 | |
| Chemenu | CM362175-10g |
2-amino-2,4-dimethylpentanoic acid |
144-24-1 | 95%+ | 10g |
$530 | 2023-02-02 | |
| Aaron | AR001JGB-250mg |
Leucine, 2-methyl- |
144-24-1 | 95% | 250mg |
$61.00 | 2025-01-21 | |
| 1PlusChem | 1P001J7Z-250mg |
Leucine, 2-methyl- |
144-24-1 | 95% | 250mg |
$61.00 | 2025-02-19 | |
| 1PlusChem | 1P001J7Z-25g |
Leucine, 2-methyl- |
144-24-1 | 99 - 100% (Assay by titration) | 25g |
$910.00 | 2025-02-19 |
DL-α-Methylleucine Suppliers
Audited Supplier
DL-α-Methylleucine Related Literature
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Aaron S. Burton,Jennifer C. Stern,Jamie E. Elsila,Daniel P. Glavin,Jason P. Dworkin Chem. Soc. Rev. 2012 41 5459
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Frank Hauke,M. ángeles Herranz,Luis Echegoyen,Dirk Guldi,Andreas Hirsch,Stefan Atalick Chem. Commun. 2004 600
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3. Polypeptides. Part XVII. The synthesis of some sequential polypeptides of γ-benzyl D-glutamate and L-leucineP. M. Hardy,H. N. Rydon,R. C. Thompson J. Chem. Soc. Perkin Trans. 1 1972 5
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4. Organic chemistry of dinitrogen and related ligands. Part 7. N-Vinylation or oxidative replacement of the hydrazido(2–) ligand in reactions of [WX(dppe)2(NNH2)]Y (dppe = Ph2PCH2CH2PPh2, X = F or Br, Y = BF4 or Br) with cyanoalkenes. X-Ray crystal structure of [WBr(dppe)2{NC(Br)-C(CN)C(CN)2}]Howard M. Colquhoun,Allan E. Crease,Stephen A. Taylor,David J. Williams J. Chem. Soc. Dalton Trans. 1988 2781
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5. Fluorophosphoranes containing the perfluoropinacolyl ring system. Part II. Synthesis and nuclear magnetic resonance studiesJames Andrew Gibson,Gerd-Volker R?schenthaler,Reinhard Schmutzler J. Chem. Soc. Dalton Trans. 1975 918
144-24-1 (DL-α-Methylleucine) Related Products
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- 114781-19-0(Octanoic acid,2-amino-2-ethyl-, (2S)-)
- 105743-53-1(H-a-Me-Leu-OH)
- 105815-95-0(D-Norleucine, 2-methyl-)
- 160187-05-3(L-Norvaline,5-hydroxy-2-methyl-)
- 114781-14-5(D-Norleucine, 2-ethyl-)
- 114781-07-6(Octanoic acid,2-amino-2-ethyl-)
- 114819-07-7(Heptanoic acid,2-amino-2-methyl-, (2R)-)
